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Compound of Interest

1-Propanone, 2,3-dibromo-1,3-
Compound Name:
diphenyl-

cat. No.: B1329671

Abstract

These application notes provide detailed protocols for various catalytic methods for the
synthesis of 2,3-dibromo-1,3-diphenylpropan-1-one, commonly known as chalcone dibromide.
This compound is a valuable precursor for the synthesis of various heterocyclic compounds,
including flavones, pyrazoles, and aziridines.[1] The following protocols explore both traditional
and modern "green" chemistry approaches, emphasizing methods that offer high yields,
reduced environmental impact, and operational simplicity. These notes are intended for
researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction

The bromination of chalcones (1,3-diphenyl-2-propen-1-ones) to their corresponding dibromo
derivatives is a fundamental transformation in organic chemistry. The resulting 2,3-dibromo-1,3-
diphenylpropan-1-ones are highly versatile intermediates.[2] Traditional bromination methods
often rely on molecular bromine in halogenated organic solvents, which pose significant
environmental and safety hazards. Consequently, the development of catalytic and more eco-
friendly procedures is of great interest. This document details several catalytic protocols,
including solvent-free grinding, phase-transfer catalysis, and the use of ionic liquids, providing
a comparative overview to aid in method selection.

General Reaction Scheme
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The synthesis involves the addition of bromine across the double bond of chalcone (1,3-
diphenylpropan-1-one) to yield the target compound, 2,3-dibromo-1,3-diphenylpropan-1-one.

Figure 1: General reaction for the bromination of chalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dibromo-1-3-diphenylpropan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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